Cas no 1131735-94-8 ((4-(Diisopropylcarbamoyl)-2-ethoxypyridin-3-yl)boronic acid)
(4-(Diisopropylcarbamoyl)-2-ethoxypyridin-3-yl)boronic acid Chemical and Physical Properties
Names and Identifiers
-
- (4-(Diisopropylcarbamoyl)-2-ethoxypyridin-3-yl)boronic acid
- 4-(diisopropylcarbaMoyl)-2-ethoxypyridin-3-ylboronic acid
- [4-[di(propan-2-yl)carbamoyl]-2-ethoxypyridin-3-yl]boronic acid
-
- MDL: MFCD18382897
- Inchi: 1S/C14H23BN2O4/c1-6-21-13-12(15(19)20)11(7-8-16-13)14(18)17(9(2)3)10(4)5/h7-10,19-20H,6H2,1-5H3
- InChI Key: ANZPBKCEGYLFFT-UHFFFAOYSA-N
- SMILES: O=C(C1C=CN=C(C=1B(O)O)OCC)N(C(C)C)C(C)C
Computed Properties
- Exact Mass: 294.17500
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- Rotatable Bond Count: 7
Experimental Properties
- PSA: 82.89000
- LogP: 0.41910
(4-(Diisopropylcarbamoyl)-2-ethoxypyridin-3-yl)boronic acid Customs Data
- HS CODE:2933399090
- Customs Data:
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
(4-(Diisopropylcarbamoyl)-2-ethoxypyridin-3-yl)boronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029187583-1g |
(4-(Diisopropylcarbamoyl)-2-ethoxypyridin-3-yl)boronic acid |
1131735-94-8 | 95% | 1g |
$678.24 | 2023-09-04 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M828146-200mg |
4-(diisopropylcarbaMoyl)-2-ethoxypyridin-3-ylboronic acid |
1131735-94-8 | 95% | 200mg |
¥275.40 | 2022-09-01 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M828146-1g |
4-(diisopropylcarbaMoyl)-2-ethoxypyridin-3-ylboronic acid |
1131735-94-8 | 95% | 1g |
¥733.60 | 2022-09-01 | |
| Chemenu | CM136094-1g |
(4-(Diisopropylcarbamoyl)-2-ethoxypyridin-3-yl)boronic acid |
1131735-94-8 | 95% | 1g |
$120 | 2023-02-19 | |
| eNovation Chemicals LLC | D957724-1g |
4-(diisopropylcarbaMoyl)-2-ethoxypyridin-3-ylboronic acid |
1131735-94-8 | 95% | 1g |
$150 | 2024-06-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBEB10594-100MG |
(4-(diisopropylcarbamoyl)-2-ethoxypyridin-3-yl)boronic acid |
1131735-94-8 | 95% | 100MG |
¥ 191.00 | 2023-03-15 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBEB10594-250MG |
(4-(diisopropylcarbamoyl)-2-ethoxypyridin-3-yl)boronic acid |
1131735-94-8 | 95% | 250MG |
¥ 303.00 | 2023-03-15 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBEB10594-500MG |
(4-(diisopropylcarbamoyl)-2-ethoxypyridin-3-yl)boronic acid |
1131735-94-8 | 95% | 500MG |
¥ 508.00 | 2023-03-15 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBEB10594-1G |
(4-(diisopropylcarbamoyl)-2-ethoxypyridin-3-yl)boronic acid |
1131735-94-8 | 95% | 1g |
¥ 759.00 | 2023-03-15 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBEB10594-5G |
(4-(diisopropylcarbamoyl)-2-ethoxypyridin-3-yl)boronic acid |
1131735-94-8 | 95% | 5g |
¥ 2,277.00 | 2023-03-15 |
(4-(Diisopropylcarbamoyl)-2-ethoxypyridin-3-yl)boronic acid Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
Additional information on (4-(Diisopropylcarbamoyl)-2-ethoxypyridin-3-yl)boronic acid
Recent Advances in the Application of (4-(Diisopropylcarbamoyl)-2-ethoxypyridin-3-yl)boronic acid (CAS: 1131735-94-8) in Chemical Biology and Pharmaceutical Research
The compound (4-(Diisopropylcarbamoyl)-2-ethoxypyridin-3-yl)boronic acid (CAS: 1131735-94-8) has emerged as a key intermediate in the synthesis of biologically active molecules and pharmaceutical agents. Recent studies have highlighted its utility in Suzuki-Miyaura cross-coupling reactions, a cornerstone in modern medicinal chemistry for constructing complex molecular architectures. This boronic acid derivative is particularly valued for its stability and reactivity under mild conditions, making it a versatile building block in drug discovery programs.
A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of this compound in the synthesis of novel kinase inhibitors. The researchers utilized (4-(Diisopropylcarbamoyl)-2-ethoxypyridin-3-yl)boronic acid as a crucial intermediate in developing selective JAK3 inhibitors, showing promising results in autoimmune disease models. The compound's unique electronic properties, conferred by the diisopropylcarbamoyl and ethoxy substituents, were found to significantly influence the binding affinity of the final drug candidates.
In the field of proteolysis targeting chimeras (PROTACs), this boronic acid derivative has shown remarkable potential. A recent Nature Chemical Biology publication (2024) reported its incorporation into bifunctional molecules designed to target oncogenic proteins for degradation. The compound's ability to form stable boronate esters with diols was exploited to create reversible protein-binding moieties, offering advantages over traditional irreversible binders in terms of selectivity and reduced off-target effects.
From a synthetic chemistry perspective, advances in the large-scale production of (4-(Diisopropylcarbamoyl)-2-ethoxypyridin-3-yl)boronic acid have been achieved through improved catalytic systems. A 2023 Organic Process Research & Development paper described a novel palladium-catalyzed borylation protocol that increased yield to 85% while reducing metal contamination to pharmaceutically acceptable levels. This development is particularly significant for the commercialization of drugs incorporating this boronic acid scaffold.
The compound's application in diagnostic tools has also expanded. Recent work published in Analytical Chemistry (2024) demonstrated its use in developing fluorescent sensors for glucose detection. The boronic acid moiety's reversible interaction with diols was leveraged to create highly sensitive and selective detection systems, with potential applications in continuous glucose monitoring devices for diabetes management.
Looking forward, the unique properties of (4-(Diisopropylcarbamoyl)-2-ethoxypyridin-3-yl)boronic acid position it as a valuable tool in emerging therapeutic modalities. Current research is exploring its incorporation into covalent inhibitors and targeted drug delivery systems, with preliminary results showing improved pharmacokinetic profiles. As the understanding of boronic acid chemistry in biological systems deepens, the applications of this specific derivative are expected to grow significantly in both pharmaceutical development and chemical biology research.
1131735-94-8 ((4-(Diisopropylcarbamoyl)-2-ethoxypyridin-3-yl)boronic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)